![molecular formula C22H19N5O4S B2526394 N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide CAS No. 852376-65-9](/img/structure/B2526394.png)
N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While the exact synthesis of this compound is not detailed in the retrieved data, there are related compounds that have been synthesized. For instance, the synthesis of functionalized benzo [1,3]dioxin-4-ones from salicylic acid and acetylenic esters has been described . The reaction is mediated by CuI and NaHCO3 in acetonitrile .Scientific Research Applications
Synthesis and Bioactivity
Heterocyclic Compound Synthesis : Compounds with similar structural motifs, particularly involving [1,2,4]triazolo and thiadiazole derivatives, have been synthesized for their potential bioactivity. For instance, the microwave-assisted synthesis of s-Triazolo[3,4-b][1,3,4]thiadiazoles and their derivatives has shown significant antibacterial, antifungal, and antitubercular activities (Shiradkar & Kale, 2006). This highlights the compound's relevance in developing new antimicrobial agents.
Insecticidal Applications : Research on heterocycles incorporating a thiadiazole moiety against the cotton leafworm indicates the potential of these compounds as innovative insecticidal agents (Fadda et al., 2017). This suggests that similar compounds, including the one , could have applications in agricultural pest control.
Anticancer Activity : The synthesis of [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives and their evaluation for antiproliferative activity show promise in cancer treatment. These compounds have demonstrated the ability to inhibit the proliferation of endothelial and tumor cells (Ilić et al., 2011). This indicates potential applications in oncology for compounds with similar structures.
PI3K Inhibition for Cancer Therapy : Modifications of similar compounds have shown significant anticancer effects by inhibiting PI3Ks, a key pathway in cancer cell survival and growth. For example, modifications replacing the acetamide group with alkylurea resulted in compounds with potent antiproliferative activities and reduced toxicity, suggesting applications in cancer therapy with improved safety profiles (Wang et al., 2015).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-ylmethyl)-2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N5O4S/c1-29-16-5-3-15(4-6-16)22-25-24-19-8-9-21(26-27(19)22)32-12-20(28)23-11-14-2-7-17-18(10-14)31-13-30-17/h2-10H,11-13H2,1H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSENRXSVTWENRL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NCC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.